1-Oxa-4-azaspiro[4.7]dodecane

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: 1-oxa-4-azaspiro[4.7]dodecane
• InChI: InChI=1S/C10H19NO/c1-2-4-6-10(7-5-3-1)11-8-9-12-10/h11H,1-9H2
• InChI Key: UQFZSCXURHVHMN-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC2(CCC1)NCCO2

Description

1-Oxa-4-azaspiro[4.7]dodecane (CAS 220291-94-1) is a spirocyclic compound featuring a 4-membered oxazolidine ring fused with a 7-membered cycloalkane via a shared nitrogen atom. Its molecular formula is C₁₀H₁₉NO, with a molecular weight of 169.27 g/mol . This compound is synthesized via multicomponent reactions and is primarily studied for its applications in corrosion inhibition and medicinal chemistry .

Biological Activity

1-Oxa-4-azaspiro[4.7]dodecane is a spirocyclic compound that has garnered interest in medicinal chemistry due to its unique structural properties and potential biological activities. This article delves into its biological activity, synthesis, and relevant research findings.

Chemical Structure and Properties

1-Oxa-4-azaspiro[4.7]dodecane features a spirocyclic structure that includes an oxygen atom in place of one nitrogen atom typically found in similar compounds. Its molecular formula is $C_{9}H_{15}NO$, with a molecular weight of approximately 155.23 g/mol.

Property	Value
Molecular Formula	C9H15NO
Molecular Weight	155.23 g/mol
IUPAC Name	1-Oxa-4-azaspiro[4.7]dodecane
Structure Type	Spirocyclic

Antimicrobial Properties

Research indicates that 1-Oxa-4-azaspiro[4.7]dodecane exhibits notable antimicrobial activity . This compound has shown effectiveness against various bacterial strains, including Staphylococcus aureus. The mechanism of action is believed to involve the inhibition of bacterial enzymes, disrupting essential cellular processes and leading to cell death.

Cytotoxic Effects

Studies have explored the cytotoxic effects of 1-Oxa-4-azaspiro[4.7]dodecane on cancer cell lines. Preliminary data suggest that it may induce apoptosis in specific tumor cells, though the exact pathways remain to be elucidated. Understanding these mechanisms could enhance its application in cancer therapy .

Study 1: Antimicrobial Activity Assessment

In a study assessing the antimicrobial properties of various spirocyclic compounds, 1-Oxa-4-azaspiro[4.7]dodecane was tested against multiple bacterial strains. The results demonstrated significant inhibition of growth, particularly against Gram-positive bacteria, indicating its potential as an antibacterial agent.

Study 2: Cytotoxicity in Cancer Research

Another investigation focused on the cytotoxicity of this compound against human cancer cell lines. The results indicated a dose-dependent response, with higher concentrations leading to increased cell death rates. This study highlights the need for further exploration into its potential as an anticancer drug candidate.

The biological activity of 1-Oxa-4-azaspiro[4.7]dodecane is hypothesized to involve several mechanisms:

• Enzyme Inhibition : The compound may interact with bacterial enzymes, inhibiting their function and leading to microbial death.
• Induction of Apoptosis : In cancer cells, it may trigger apoptotic pathways, resulting in programmed cell death.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The table below compares 1-Oxa-4-azaspiro[4.7]dodecane with structurally related spiro compounds, emphasizing differences in ring size, heteroatoms, substituents, and applications:

Compound Name	Spiro Index	Heteroatoms	Key Substituents	Molecular Weight (g/mol)	Key Properties/Applications	References
1-Oxa-4-azaspiro[4.7]dodecane	[4.7]	O, N	None	169.27	Corrosion inhibitor (82% IE in HCl)
1-Oxa-4-azaspiro[4.5]decane (OXA2)	[4.5]	O, N	None	155.23	Corrosion inhibitor (53% IE in HCl)
6-Methyl-1-oxa-4-azaspiro[4.5]decane (OXA3)	[4.5]	O, N	6-Methyl	169.27	Corrosion inhibitor (67% IE in HCl)
1-Thia-4-azaspiro[4.5]decane	[4.5]	S, N	None	171.30	Anticancer activity (IC₅₀: 12–18 μM)
1-Oxa-4-azaspiro[5.6]dodecane	[5.6]	O, N	None	169.27	Liquid phase; solubility in DMSO

Key Comparative Insights

• Corrosion Inhibition Efficiency :

  • The cyclododecane ring in 1-Oxa-4-azaspiro[4.7]dodecane provides a larger surface area for adsorption on steel, achieving 82% inhibition efficiency (IE) in 1 M HCl, outperforming smaller analogues like OXA2 (53% IE) and OXA3 (67% IE) .
  • Electron-donating substituents (e.g., 6-methyl in OXA3) moderately enhance IE but are less impactful than ring-size effects .

• Biological Activity :

  • Replacing oxygen with sulfur (e.g., 1-Thia-4-azaspiro[4.5]decane) shifts applications toward anticancer activity, with reported IC₅₀ values of 12–18 μM against leukemia cells .
  • 1-Oxa-4-azaspiro[4.7]dodecane’s bioactivity remains underexplored but is hypothesized to align with its structural relatives in medicinal chemistry .

• Physical Properties :

  • 1-Oxa-4-azaspiro[5.6]dodecane is a liquid at room temperature, contrasting with the solid-state stability of [4.7] and [4.5] analogues .
  • Solubility in DMSO and PEG300 is critical for drug formulation; heating to 37°C aids dissolution .